Cas no 701269-55-8 (4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride)

• Product Name: 4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride
• CAS No: 701269-55-8
• MF: C₈H₇ClF₂N₂
• MW: 204.604387521744
• CID: 1741752
• Update Time: 2025-11-01

4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(aminomethyl)-3,5-difluoro-, monohydrochloride
• 4-(aminomethyl)-3,5-difluorobenzonitrile hydrochloride
• 4-Aminomethyl-3,5-difluorobenzonitrile hydrochloride
• 4-aminomethyl-3,5-difluoro-benzonitrile hydrochloride
• 4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride

• Inchi： 1S/C8H6F2N2.ClH/c9-7-1-5(3-11)2-8(10)6(7)4-12;/h1-2H,4,12H2;1H
• InChI Key： UNLUIYGBTWNPCO-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C#N)C=C(C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride

Comprehensive Overview of 4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride (CAS No. 701269-55-8)

4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride (CAS No. 701269-55-8) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its aminomethyl and difluorobenzonitrile functional groups, has garnered attention for its potential in drug discovery and material science. Its unique structural features, including the presence of fluorine atoms, enhance its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride stems from their ability to improve the metabolic stability and binding affinity of bioactive molecules. Researchers are increasingly exploring its use in the development of small-molecule inhibitors and protease-targeting drugs, aligning with current trends in precision medicine. The compound's CAS No. 701269-55-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride is its versatility in cross-coupling reactions, a topic widely discussed in organic chemistry forums. Its nitrile group allows for further functionalization, enabling the synthesis of diverse derivatives. This property is particularly valuable in the design of high-performance materials and biocompatible polymers, addressing the demand for sustainable and efficient chemical solutions.

In the context of green chemistry, the compound's potential for low-waste synthesis has been highlighted. Recent publications emphasize its role in catalytic processes, reducing the need for hazardous reagents. This aligns with the industry's shift toward environmentally friendly methodologies, a hot topic among researchers and manufacturers alike. The inclusion of fluorine in its structure also contributes to its stability under harsh conditions, a feature often queried in AI-driven chemical databases.

From a commercial perspective, 4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride is available through specialized suppliers, with purity levels tailored for high-throughput screening and lead optimization. Its CAS No. 701269-55-8 is a critical identifier for procurement, ensuring accurate sourcing for laboratories. The compound's compatibility with automated synthesis platforms further enhances its appeal in industrial settings, where efficiency and scalability are paramount.

Ongoing research into fluorinated building blocks like this compound underscores its importance in addressing global challenges such as drug resistance and material degradation. As the scientific community continues to explore its applications, 4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride remains a focal point for innovation. Its integration into AI-assisted drug design workflows exemplifies the convergence of chemistry and technology, a trend dominating scholarly discussions.

In summary, 4-(Aminomethyl)-3,5-difluorobenzonitrile hydrochloride (CAS No. 701269-55-8) represents a pivotal tool in modern chemistry, bridging gaps between theoretical research and practical applications. Its multifaceted utility ensures its continued prominence in both academic and industrial spheres, driven by the evolving needs of science and society.